Cas no 673480-84-7 (1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone)
673480-84-7 structure
Product Name:1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone
CAS No:673480-84-7
MF:C13H13N3OS
MW:259.326821088791
CID:2138671
PubChem ID:69558287
Update Time:2025-04-21
1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone
- 673480-84-7
- DB-300761
- SCHEMBL5764698
-
- Inchi: 1S/C13H13N3OS/c1-9-4-3-5-11(15-9)12(17)8-10-6-7-14-13(16-10)18-2/h3-7H,8H2,1-2H3
- InChI Key: LHLYSNGWIOFMRY-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=CC(CC(C2C=CC=C(C)N=2)=O)=N1
Computed Properties
- Exact Mass: 259.07793322Da
- Monoisotopic Mass: 259.07793322Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 81Ų
1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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